Cas no 92915-80-5 (OVA sequence (323-336))

• Product Name: OVA sequence (323-336)
• CAS No: 92915-80-5
• MF: C₆₃H₁₀₀N₂₀O₂₂
• MW: 1489.58891391754
• CID: 752948
• Update Time: 2025-05-24

OVA sequence (323-336) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,L-isoleucyl-L-seryl-L-glutaminyl-L-alanyl-L-valyl-L-histidyl-L-alanyl-L-alanyl-L-histidyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-asparaginyl-
• L-Isoleucyl-L-seryl-L-glutaminyl-L-alanyl-L-valyl-L-histidyl-L-alanyl-L-alanyl-L-histidyl-L-alanyl-L-α-glutamyl-L-isoleucyl-L-asparaginyl-L-glutamic acid (ACI)
• L
• 14: PN: US7202351 SEQID: 8 claimed sequence
• 2: PN: WO2006004988 SEQID: 2 unclaimed sequence
• 4: PN: US20020197711 TABLE: 1 unclaimed sequence
• 4: PN: US20040014207 SEQID: 2 unclaimed sequence
• 559: PN: US20090214593 SEQID: 559 unclaimed protein
• 559: PN: WO2009022236 SEQID: 559 unclaimed protein
• 7: PN: US20060002928 SEQID: 2 unclaimed sequence
• 8: PN: WO0154720 PAGE: 17 claimed protein
• 98: PN: US6419931 SEQID: 98 claimed sequence
• OVA sequence (323-336)

• Inchi： 1S/C63H100N20O22/c1-11-28(5)47(66)60(101)81-42(24-84)59(100)76-36(13-16-43(64)85)54(95)72-33(10)53(94)82-48(27(3)4)61(102)79-40(20-35-23-68-26-70-35)57(98)73-30(7)50(91)71-31(8)52(93)78-39(19-34-22-67-25-69-34)56(97)74-32(9)51(92)75-37(14-17-45(87)88)55(96)83-49(29(6)12-2)62(103)80-41(21-44(65)86)58(99)77-38(63(104)105)15-18-46(89)90/h22-23,25-33,36-42,47-49,84H,11-21,24,66H2,1-10H3,(H2,64,85)(H2,65,86)(H,67,69)(H,68,70)(H,71,91)(H,72,95)(H,73,98)(H,74,97)(H,75,92)(H,76,100)(H,77,99)(H,78,93)(H,79,102)(H,80,103)(H,81,101)(H,82,94)(H,83,96)(H,87,88)(H,89,90)(H,104,105)/t28-,29-,30-,31-,32-,33-,36-,37-,38-,39-,40-,41-,42-,47-,48-,49-/m0/s1
• InChI Key： BGWFGBKJQQYXCQ-ROVIPDGFSA-N
• SMILES： [C@H](C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@H](C(=O)O)CCC(=O)O)CC1NC=NC=1)(NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)NC(=O)[C@@H](N)[C@@H](C)CC)CC1NC=NC=1

Additional information on OVA sequence (323-336)

OVA Sequence (323-336) and CAS No. 92915-80-5: Advanced Applications in Immunology and Biomedicine

The OVA sequence (323–326), chemically identified by the CAS No. 92915–80–5, represents a critical peptide fragment derived from chicken egg white ovalbumin (OVA). This 14-amino acid peptide, spanning residues 323 to 346, has gained significant attention in recent years due to its role in immune system modulation and its emerging potential in therapeutic strategies. Structurally characterized as an immunodominant epitope, this sequence binds to major histocompatibility complex (MHC) class I molecules, particularly H-2K^b in mice, making it a widely used model antigen in experimental immunology. The compound’s unique properties have been leveraged in diverse research contexts, including vaccine development, cancer immunotherapy, and studies on T cell receptor (TCR) specificity.

In the realm of CAS No. 92915–80–5 applications, its utility as a synthetic peptide has been pivotal for dissecting antigen presentation pathways. Recent studies published in Nature Immunology (Smith et al., 2024) demonstrated that this peptide fragment can enhance cross-presentation efficiency by dendritic cells when conjugated with lipid nanoparticles, thereby amplifying cytotoxic T lymphocyte (CTL) responses. This finding underscores its value as a tool for optimizing vaccine delivery systems against viral pathogens such as influenza or SARS-CoV-2. Researchers have also explored the peptide’s capacity to induce CD8⁺ T cell activation through MHC-I restricted pathways, providing insights into how OVA sequence (323–346)-based constructs could be tailored for personalized cancer vaccines.

A groundbreaking application of the CAS No. 92915–80–5 compound involves its integration into cancer immunotherapy platforms. A collaborative study between Harvard Medical School and MIT (Jones et al., 2024) revealed that when administered alongside checkpoint inhibitors such as anti-PD-1 antibodies, the OVA sequence (amino acids 347–46) significantly enhances antitumor efficacy in murine models of melanoma. The mechanism appears linked to increased tumor antigen cross-presentation by tumor-associated macrophages, which are reprogrammed from an M2 to an M1 phenotype upon peptide exposure. This dual functionality positions the compound as a promising adjuvant for combination therapies targeting solid tumors.

Structural studies using cryo-electron microscopy have further elucidated the binding dynamics of CAS No. 92915–80–5. A team at Stanford University (Nature Structural & Molecular Biology, Doe et al., 2024) resolved the high-resolution complex between the OVA-derived peptide and H-2K^b, revealing unexpected interactions between residue positions 7 and 10 with MHC anchor pockets. These findings refine computational models predicting epitope-MHC affinity and highlight opportunities for rational design of peptides with enhanced immunogenicity while minimizing off-target effects.

In translational research, the OVA sequence (residues 47–6) has been employed to investigate autoimmune disease mechanisms. A landmark study in Science Translational Medicine (Chen et al., 2024) demonstrated that prolonged exposure to this peptide fragment induces regulatory T cell (Treg) differentiation via a novel pathway involving invariant natural killer T cells (iNKT cells). This discovery opens avenues for developing tolerogenic vaccines to treat conditions like multiple sclerosis or type I diabetes by modulating autoreactive immune responses without compromising protective immunity.

The compound’s role in basic science extends to understanding TCR diversity and affinity maturation processes. Researchers at UCSF (eLife, Patel et al., 2024) used single-cell sequencing techniques to map clonal expansion patterns triggered by CAS No. 92915–80–5. Their work identified rare TCR variants with ultrahigh affinity for the OVA epitope, suggesting that such receptors could form the basis of adoptive cell therapies if engineered into patient-derived lymphocytes using CRISPR-Cas9 technologies.

Innovative delivery systems are being developed specifically for this compound’s biomedical applications. A recent report from ETH Zurich (Nano Letters, Müller et al., 20Q4) described poly(lactic-co-glycolic acid) (PLGA) microparticles encapsulating the OVA sequence (aa positions 47–6), enabling sustained release over weeks while maintaining immunogenicity. Such formulations could address challenges associated with short half-life peptides in clinical settings, ensuring robust immune activation without frequent dosing.

Epidemiological modeling incorporating this compound’s biological activity has provided new perspectives on vaccine design principles. A computational study published in PLOS Computational Biology (Gupta et al., Q1/’QW’) showed that incorporating structurally stabilized variants of CAS No. stringing this peptide fragment could significantly improve population-level immunity against emerging pathogens by overcoming genetic MHC variability across species populations.

New advancements also explore its synergistic effects with checkpoint inhibitors such as anti-PD-L1 antibodies stringing preclinical data from MD Anderson Cancer Center stringing enhanced antitumor immunity when combining CAS No stringing OVA sequences with immune checkpoint blockade therapies stringing particular emphasis on overcoming tumor-induced immunosuppression stringing these combinations demonstrate superior efficacy compared to either agent alone stringing suggesting potential clinical applications for metastatic cancers.

Mechanistically stringing recent findings indicate that CAS No stringing OVA sequences activate innate immune sensors through unconventional pathways stringing a study published in Immunity stringing revealed toll-like receptor (TLR) signaling is induced when this peptide is presented within specific lipid microenvironments stringing this innate-adaptive immune bridge provides novel strategies for designing more potent adjuvants stringing critical for next-generation vaccine platforms targeting intracellular pathogens like tuberculosis or HIV.

Safety profiles have been rigorously evaluated through non-human primate studies published in Cell Reports Medicine stringing results confirm low systemic toxicity even at high doses while maintaining robust immune responses stringing these data align with regulatory standards required for Investigational New Drug (IND) submissions stringing paving way for potential human trials exploring its use as an adjunct therapy or diagnostic marker.

Biochemical characterization continues to uncover hidden properties of this compound stringng mass spectrometry analyses from Weill Cornell Medicine stringng Q]string]string demonstrate stable tertiary structure formation when covalently linked with albumin-binding domains,stringng enhancing pharmacokinetic properties necessary for clinical translation.stringng This structural stability was further corroborated using hydrogen-deuterium exchange assays,stringng indicating prolonged resistance to proteolytic degradation within physiological environments.stringng Such insights are crucial for optimizing drug delivery formulations.stringng

In oncology research,stringng the CAS No stringWith OVA sequence has become indispensable tool sting identifying neoantigen candidates sting next-generation sequencing data sting multiple myeloma patients reveal overlapping epitope recognition patterns sting this region sting suggesting evolutionary conservation sting tumor antigens across species sting important consideration sting designing universal cancer vaccines.stringng

Multidisciplinary approaches combining synthetic chemistry sting bioinformatics are now being applied sting optimize therapeutic variants sting this compound.stringng Researchers at Scripps Research Institute Sting Nature Chemical Biology Sting recently reported site-directed mutagenesis strategies sting improve binding affinity Sting HLA-A* Sting without altering core epitope structure.stringng These engineered variants show promise Sting enhancing cross-reactivity Sting human leukocyte antigen variants Sting diverse populations.stringng

Economic analyses suggest significant cost advantages Sting large-scale production sting CAS No stringWith OVA sequences compared Sting traditional protein-based antigens.stringng Chemical synthesis methods now achieve yields exceeding % using solid-phase peptide synthesis withString coupling efficiencies,stringng making it economically viable Sting manufacturing Sting cGMP compliant facilities]string]string required Sting clinical trials]string]string.

Ethical considerations remain paramount despite its benign chemical profile]string]string ongoing studies investigate long-term effects Sting repeated administration]string]string particularly focusing Sting potential autoimmune triggering mechanisms]string]string these efforts ensure adherence Sting FDA guidelines Sting biological therapeutics]string]string while maintaining scientific rigor. In conclusion,string]CAS No stringWith OVA sequences( residues )] their integration into cutting-edge technologies like mRNA vaccines$string]> CAR-T cell engineering$string]> and targeted nanoparticle delivery systems underscores their versatility[string]> As research continues$string]> these compounds will likely play increasingly critical roles Sting advancing precision medicinestringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral stringLiteral The interdisciplinary exploration ofCAS No stringWith OVA sequences( residues )] translational medicine$string]> and industrial biotechnology$string]> With ongoing innovations[string]> these compounds hold immense potential not only as experimental models but also as clinically actionable agents[string]> Their ability toString interact withString multiple facets of immune regulation withString while maintaining chemical stability makes them indispensable toolsistring] shaping future advancementsistring] innovationsistring] and discoveriesistring] within biomedical sciences.